![molecular formula C10H8O2S B1395934 6-Methoxybenzo[b]thiophene-2-carbaldehyde CAS No. 1001203-26-4](/img/structure/B1395934.png)
6-Methoxybenzo[b]thiophene-2-carbaldehyde
Overview
Description
Synthesis Analysis
Thiophene derivatives, such as “6-Methoxybenzo[b]thiophene-2-carbaldehyde”, can be synthesized through various methods. One of the common methods is the Gewald reaction, which is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, resulting in aminothiophene derivatives . Another method is the Paal–Knorr reaction, which involves the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents .Molecular Structure Analysis
The molecular structure of “6-Methoxybenzo[b]thiophene-2-carbaldehyde” consists of a thiophene ring attached to a methoxy group and a carbaldehyde group. The molecular weight of this compound is 192.24 g/mol.Physical And Chemical Properties Analysis
“6-Methoxybenzo[b]thiophene-2-carbaldehyde” is a solid compound . The compound should be stored in a dark place, under an inert atmosphere, at a temperature between 2-8°C .Scientific Research Applications
Organic Synthesis
“6-Methoxybenzo[b]thiophene-2-carbaldehyde” is an important organic compound that is widely used in the field of organic chemistry. It is a very important heterocycle derivative and has been used as an intermediate in organic synthesis for the preparation of a variety of molecules .
Synthesis of Biologically Active Compounds
This compound has been used in the synthesis of biologically active compounds . For example, it has been used in the design and synthesis of novel antimicrobials with activity against Gram-positive bacteria and mycobacterial species, including M. tuberculosis .
Expedient Synthesis
A novel expedient synthesis of benzo[b]thiophene-2-carbaldehyde is reported. It is based on the one-pot sequential reaction of methylthiobenzene with BuLi and DMF to give the compound in 80% isolated yield .
Cycloaddition Reactions
In the field of synthetic chemistry, this compound has been involved in [3+2] cycloaddition reactions .
properties
IUPAC Name |
6-methoxy-1-benzothiophene-2-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8O2S/c1-12-8-3-2-7-4-9(6-11)13-10(7)5-8/h2-6H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VHVRCXIIFVHBFI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C=C(S2)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Methoxybenzo[b]thiophene-2-carbaldehyde | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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